Cas no 29958-12-1 (5-Amino-2-iodopyridine)

5-Amino-2-iodopyridine (CAS: 20511-12-0) is a halogenated pyridine derivative featuring both an amino group and an iodine substituent on the pyridine ring. This compound serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The presence of the electron-donating amino group and the reactive iodine atom enables selective functionalization via cross-coupling reactions (e.g., Suzuki, Sonogashira) or nucleophilic substitutions. Its high purity (>97%) and stable crystalline form ensure reproducibility in synthetic routes. The iodine moiety's ortho-position to the amino group enhances regioselectivity in metal-catalyzed transformations. This building block is particularly valuable for constructing nitrogen-containing heterocycles, bioactive molecules, and ligands for catalysis.
5-Amino-2-iodopyridine structure
5-Amino-2-iodopyridine structure
Product Name:5-Amino-2-iodopyridine
CAS No:29958-12-1
MF:C5H5IN2
MW:220.011072874069
MDL:MFCD02706663
CID:53555
PubChem ID:2320576
Update Time:2025-07-02

5-Amino-2-iodopyridine Chemical and Physical Properties

Names and Identifiers

    • 5-Amino-2-iodopyridine
    • 6-Iodopyridin-3-amine
    • 2-Iodo-5-aminopyridine
    • 3-amino-6-iodopyridine
    • 3-Pyridinamine,6-iodo
    • 6-iodo-3-pyridylamine
    • 6-iodo-pyridin-3-ylamine
    • 6-Jod-[3]pyridylamin
    • 29958-12-1
    • SCHEMBL1530420
    • MFCD02706663
    • AKOS001013367
    • EN300-6735075
    • DTXSID40368070
    • AC-23856
    • 5-Amino-2-iodo-pyridine
    • BCP23084
    • GS-5050
    • 3-Pyridinamine, 6-iodo-
    • AM20051049
    • A5542
    • Q-103369
    • FT-0650589
    • 5-Amino-2-iodopyridine, 95%
    • HMS1753F15
    • Z56788762
    • FHJURFWVUOSFQI-UHFFFAOYSA-N
    • CS-W014755
    • DB-006940
    • SY107484
    • MDL: MFCD02706663
    • Inchi: 1S/C5H5IN2/c6-5-2-1-4(7)3-8-5/h1-3H,7H2
    • InChI Key: FHJURFWVUOSFQI-UHFFFAOYSA-N
    • SMILES: IC1=CC=C(C=N1)N

Computed Properties

  • Exact Mass: 219.95000
  • Monoisotopic Mass: 219.95
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 76.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.9
  • Topological Polar Surface Area: 38.9A^2

Experimental Properties

  • Color/Form: Not determined
  • Density: 2.055 g/cm3
  • Melting Point: 63-67 ºC
  • Boiling Point: 331.8 ºC at 760 mmHg
  • Flash Point: 154.5 ºC
  • Refractive Index: 1.702
  • Water Partition Coefficient: Insoluble in water.
  • PSA: 38.91000
  • LogP: 1.84960
  • Solubility: Not determined
  • Sensitiveness: Light Sensitive

5-Amino-2-iodopyridine Security Information

  • WGK Germany:3
  • Hazard Category Code: R22;R37/38;R41;R43
  • Safety Instruction: S26; S36/37/39
  • Hazardous Material Identification: Xn
  • Safety Term:S26-S36/37/39
  • Risk Phrases:R22; R37/38; R41; R43

5-Amino-2-iodopyridine Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Amino-2-iodopyridine Pricemore >>

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5-Amino-2-iodopyridine Production Method

5-Amino-2-iodopyridine Related Literature

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